Cas no 89793-78-2 (5-Cyanonicotinamide)

• Product Name: 5-Cyanonicotinamide
• CAS No: 89793-78-2
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 712312
• Update Time: 2023-08-03

5-Cyanonicotinamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,5-cyano-(9CI)
• 5-cyanonicotinamide
• XYXYWYBIPHEICF-UHFFFAOYSA-N
• 5-Cyanonicotinamide

• Inchi： 1S/C7H5N3O/c8-2-5-1-6(7(9)11)4-10-3-5/h1,3-4H,(H2,9,11)
• InChI Key： XYXYWYBIPHEICF-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=C(C#N)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: -0.6
• Topological Polar Surface Area: 79.8